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Compound of Interest

Bis(4-methylphenyl)
Compound Name:
propanedioate

Cat. No.: B089134

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available technical
information for Bis(4-methylphenyl) propanedioate. It is important to note that publicly
accessible, peer-reviewed data on this specific compound is limited. The experimental
protocols described herein are proposed based on established principles of organic synthesis
for structurally related compounds and should be regarded as theoretical until validated
experimentally.

Introduction

Bis(4-methylphenyl) propanedioate, also known as di-p-tolyl malonate, is a diaryl malonate
ester. Malonate esters are a well-established class of compounds in organic synthesis,
frequently utilized as versatile building blocks for the formation of carbon-carbon bonds. The
structural motif of Bis(4-methylphenyl) propanedioate, featuring two p-tolyl groups ester-
linked to a central propanedioate core, suggests its potential utility in the synthesis of more
complex molecules, including potential applications in materials science and as a precursor for
pharmacologically active compounds. This guide summarizes the known properties and
proposes synthetic methodologies for this compound.

Chemical and Physical Properties
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Quantitative experimental data for Bis(4-methylphenyl) propanedioate is not extensively
reported in the scientific literature. The following table summarizes basic chemical identifiers
and computed properties.

Property Value Source
CAS Number 15014-23-0 [1]
Molecular Formula C17H1604 [1]
Molecular Weight 284.31 g/mol [1]
Exact Mass 284.105 g/mol [1]
bis(4-methylphenyl
UPAC Name pro(panedic:/afe &
di-p-methylphenyl malonate,
Synonyms Malonsaeure-di-p-tolylester,

Di-p-tolyl-malonat

Proposed Experimental Protocols for Synthesis

Due to the absence of specific published synthesis procedures for Bis(4-methylphenyl)
propanedioate, two plausible experimental protocols are detailed below based on general
methods for the synthesis of diaryl malonates.

Method 1: Reaction of Malonyl Chloride with p-Cresol

This method involves the acylation of p-cresol with malonyl chloride, a common route for the
synthesis of malonate esters.

Reaction Scheme:
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Reactants

Products
p-Cresol (2 eq.)
HCI (byproduct)
+ Pyridine (Base)

+ Anhydrous Solvent (e.g., THF) — 1V
Malonyl Chloride
Gis(4-methylphenyl) propanedioata

Click to download full resolution via product page
Caption: Proposed synthesis of Bis(4-methylphenyl) propanedioate via acylation of p-cresol.
Materials:
e Malonyl chloride
e p-Cresol
e Anhydrous pyridine (or another suitable non-nucleophilic base)
e Anhydrous tetrahydrofuran (THF) (or another suitable inert solvent)
e Hydrochloric acid (1 M aqueous solution)
o Saturated sodium bicarbonate solution
 Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate
¢ Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:
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In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve p-cresol (2.0 equivalents) and anhydrous
pyridine (2.2 equivalents) in anhydrous THF under a nitrogen atmosphere.

Cool the reaction mixture to O °C in an ice bath.

Add a solution of malonyl chloride (1.0 equivalent) in anhydrous THF dropwise to the stirred
solution over a period of 30-60 minutes, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of 1 M hydrochloric acid.
Transfer the mixture to a separatory funnel and extract with ethyl acetate.

Wash the organic layer sequentially with 1 M hydrochloric acid, saturated sodium
bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to yield pure Bis(4-methylphenyl)
propanedioate.

Method 2: Transesterification of Diethyl Malonate with p-
Cresol

This protocol describes a potential transesterification reaction, which is another common
method for preparing esters.[2]

Reaction Scheme:
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Reactants

Products

p-Cresol (excess)
Ethanol (byproduct)
A

+ Acid Catalyst (e.g., H2SOa4)

+ Heat (Reflux) — TV
Diethyl Malonate
Gis(4-methylphenyl) propanedioata
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Caption: Proposed transesterification route to Bis(4-methylphenyl) propanedioate.

Materials:

¢ Diethyl malonate

e p-Cresol

 Sulfuric acid (concentrated) or p-toluenesulfonic acid

o Toluene (for azeotropic removal of ethanol)

e Sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvents for extraction and chromatography

Procedure:

o To a round-bottom flask equipped with a Dean-Stark apparatus, a condenser, and a
magnetic stirrer, add diethyl malonate (1.0 equivalent), a significant excess of p-cresol (e.g.,

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b089134?utm_src=pdf-body-img
https://www.benchchem.com/product/b089134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3-5 equivalents), and a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic
acid in toluene.

o Heat the mixture to reflux and collect the ethanol-toluene azeotrope in the Dean-Stark trap to
drive the equilibrium towards the product.

» Continue the reaction until no more ethanol is collected or TLC analysis indicates the
consumption of the starting material.

o Cool the reaction mixture to room temperature and dilute with a suitable organic solvent like
ethyl acetate.

» Carefully wash the organic phase with a saturated sodium bicarbonate solution to neutralize
the acid catalyst, followed by a wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

e The excess p-cresol may be removed by vacuum distillation or sublimation, depending on its
physical properties.

 Purify the remaining residue by column chromatography on silica gel to obtain the desired
product.

Biological Activity and Signaling Pathways

Currently, there is no information available in the public domain regarding the biological activity
of Bis(4-methylphenyl) propanedioate. Consequently, no signaling pathways involving this
compound have been elucidated. Research into the biological effects of this and structurally
similar compounds could be a potential area for future investigation.

Experimental Workflow Visualization

Given the lack of published experimental studies, a generalized workflow for the synthesis and
characterization of Bis(4-methylphenyl) propanedioate is presented below.
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Caption: General workflow for the synthesis and characterization of Bis(4-methylphenyl)

propanedioate.

Conclusion

Bis(4-methylphenyl) propanedioate (CAS 15014-23-0) is a chemical entity for which detailed

experimental data is scarce in publicly accessible literature. This guide has provided its

fundamental chemical properties and outlined plausible, detailed synthetic protocols based on

established organic chemistry principles. These proposed methods offer a starting point for
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researchers interested in synthesizing and further investigating the properties and potential
applications of this compound. Future work should focus on the experimental validation of
these synthetic routes, thorough characterization of the compound using modern analytical
techniques, and exploration of its potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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